Cas no 959236-98-7 (tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate)

• Product Name: tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate
• CAS No: 959236-98-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5306405
• Update Time: 2026-03-10

tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl-(4-methyl-piperidin-3-yl)-carbamic acid tert-butyl ester
• tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate

• Inchi： 1S/C12H24N2O2/c1-9-6-7-13-8-10(9)14(5)11(15)16-12(2,3)4/h9-10,13H,6-8H2,1-5H3
• InChI Key： GEUGTHQTDCPAHY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1C(C)CCNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate

Professional Introduction to Compound with CAS No. 959236-98-7 and Product Name: *tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate*

Compound with the CAS number 959236-98-7 and the product name tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and molecular recognition studies.

The molecular structure of this compound features a carbamate functional group attached to a tert-butyl moiety, which is further linked to a piperidine ring substituted with a methyl group at the 4-position. This specific arrangement not only contributes to the compound's stability but also enhances its binding affinity towards various biological targets. The presence of the piperidine moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, often involved in modulating neurotransmitter systems and enzyme activities.

In recent years, there has been growing interest in the development of novel compounds that can interact selectively with biological targets without causing off-target effects. The compound tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate has been extensively studied for its potential as a tool compound in medicinal chemistry. Its ability to modulate specific biological pathways makes it a valuable asset in the search for new therapeutic agents.

One of the most compelling aspects of this compound is its role in preclinical research. Studies have demonstrated that it can interact with various enzymes and receptors, suggesting its utility in developing treatments for neurological disorders, pain management, and other conditions where precise molecular targeting is essential. The carbamate group, in particular, has been shown to enhance solubility and bioavailability, making it an attractive scaffold for drug design.

The synthesis of tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only improve efficiency but also minimize waste, aligning with modern green chemistry principles.

The compound's pharmacological profile has been thoroughly investigated through both in vitro and in vivo studies. Initial findings indicate that it exhibits potent activity against certain enzymes associated with inflammation and pain signaling. This has led to its exploration as a potential lead compound for developing novel anti-inflammatory drugs. Additionally, its interaction with neurotransmitter receptors suggests potential applications in treating conditions such as depression and anxiety.

The use of computational modeling and high-throughput screening techniques has further accelerated the discovery process for this compound. By leveraging these technologies, researchers have been able to rapidly assess binding affinities and identify optimal dosing regimens. This approach has not only shortened the time required for drug development but also improved the overall success rate of clinical trials.

In conclusion, compound with CAS no. 959236-98-7 and product name tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its promising pharmacological properties, make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.